Cas no 152362-31-7 ((4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester-)

(4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester- structure
152362-31-7 structure
Product Name:(4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester-
CAS No:152362-31-7
MF:C10H12BrNO2
MW:258.111782073975
MDL:MFCD12547819
CID:4604059
Update Time:2023-11-22

(4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester- Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-amino-3-bromophenyl)acetate
    • ethyl (4-amino-3-bromophenyl)acetate
    • (4-Amino-3-bromo-phenyl)-acetic acid ethyl ester
    • ethyl 4-amino-3-bromophenylacetate
    • CGA36231
    • Ethyl 4-Amino-3-bromophenyl acetate
    • Benzeneacetic acid, 4-amino-3-bromo-, ethyl ester
    • (4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester-
    • MDL: MFCD12547819
    • Inchi: 1S/C10H12BrNO2/c1-2-14-10(13)6-7-3-4-9(12)8(11)5-7/h3-5H,2,6,12H2,1H3
    • InChI Key: KGGLRUUIPVNGRB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CC(=O)OCC)N

Computed Properties

  • Exact Mass: 257.005
  • Monoisotopic Mass: 257.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3

(4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester- Pricemore >>

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